N-(1,3-benzodioxol-5-ylmethyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• InChI: InChI=1S/C23H22N4O6/c1-30-17-8-14-15(9-18(17)31-2)26-22-21(14)25-11-27(23(22)29)6-5-20(28)24-10-13-3-4-16-19(7-13)33-12-32-16/h3-4,7-9,11,26H,5-6,10,12H2,1-2H3,(H,24,28)
• InChI Key: TUURJIDLMGMCEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=C(N2)C(=O)N(C=N3)CCC(=O)NCC4=CC5=C(C=C4)OCO5)OC
• Molecular Formula: C23H22N4O6
• Molecular Weight: 450.4 g/mol
• CAS No.: 1105228-58-7

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is a useful research compound. Its molecular formula is C23H22N4O6 and its molecular weight is 450.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study detailed the synthesis of 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings, focusing on their herbicidal activity. The compounds displayed moderate to good selective herbicidal activity against Brassica campestris L. without inhibitory activity against Echinochloa crus-galli at tested concentrations (Liu & Shi, 2014).

• Another research focused on the development of 5-lipoxygenase-activating protein inhibitors, presenting a compound with excellent in vitro and in vivo inhibition of leukotriene synthesis, highlighting its potential in addressing leukotriene-related pathologies (Hutchinson et al., 2009).

Antitumor and Anticonvulsant Properties

• The antitumor activity of 3-benzyl-substituted-4(3H)-quinazolinones was investigated, revealing significant in vitro antitumor activity. Some compounds were found nearly 1.5–3.0-fold more potent compared with the control, indicating their potential as antitumor agents (Al-Suwaidan et al., 2016).

• Research on hybrid anticonvulsant agents derived from N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamides showcased their potential new hybrid anticonvulsant properties. Several compounds exhibited protection in preclinical seizure models, suggesting their utility in developing anticonvulsant therapies (Kamiński et al., 2015).

Chemical Synthesis Techniques

• A publication described the synthesis of 5H-pyrimido[5,4-b]indole derivatives from methyl 3-amino-1H-indole-2-carboxylates, showcasing the chemical versatility and potential applications of these compounds in various research contexts (Shestakov et al., 2009).

Mechanism of Action

Target of Action

The primary target of this compound is microtubules and their component protein, tubulin . Microtubules are a key component of the cell’s cytoskeleton and play a crucial role in cellular processes such as mitosis .

Mode of Action

The compound interacts with its target, tubulin, by modulating microtubule assembly . This modulation can occur through the suppression of tubulin polymerization or stabilization of microtubule structure

Biochemical Pathways

The compound’s interaction with tubulin affects the assembly of microtubules, leading to a mitotic blockade . This blockade can result in cell apoptosis , or programmed cell death . This mechanism is common among anticancer agents that target microtubules .

Result of Action

The compound’s interaction with tubulin and its effect on microtubule assembly can lead to cell cycle arrest at the S phase and induce apoptosis in cancer cells . This result is particularly significant in the context of anticancer activity, as it can lead to the death of cancer cells .